N-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-4-methylpyrimidin-2-amine

• IUPAC Name: 4-methyl-N-[(4-propan-2-ylthiadiazol-5-yl)methyl]pyrimidin-2-amine
• InChI: InChI=1S/C11H15N5S/c1-7(2)10-9(17-16-15-10)6-13-11-12-5-4-8(3)14-11/h4-5,7H,6H2,1-3H3,(H,12,13,14)
• InChI Key: QNMHBXOWXFIOIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NCC2=C(N=NS2)C(C)C
• Molecular Formula: C11H15N5S
• Molecular Weight: 249.34 g/mol

Description

Thiadiazole and pyrimidine derivatives are important in the field of medicinal and organic chemistry due to their wide range of biological activities. The interest in these compounds has led to the synthesis and characterization of new molecules with potential applications in various fields.

Synthesis Analysis

The synthesis of thiadiazole and pyrimidine derivatives often involves cyclization reactions facilitated by catalytic processes. For example, compounds have been synthesized using manganese(II) nitrate or manganese(II) acetate as catalysts, leading to the formation of thiadiazole rings via loss of water (H2O) or hydrogen sulfide (H2S) (Dani et al., 2013).

Molecular Structure Analysis

The molecular structures of these compounds are characterized by intramolecular and intermolecular hydrogen bonding, crystallizing in various space groups. Single crystal X-ray data and density functional theory (DFT) methods have been employed to optimize the geometry and compare it with experimental data, highlighting the stability of the molecules due to negative HOMO and LUMO energies (Dani et al., 2013).